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Compound of Interest

Compound Name: Yangonin-d3

Cat. No.: B1157452

Get Quote

Part 1: Executive Summary & Chemical Identity
Yangonin-d3 is a stable isotope-labeled derivative of Yangonin, a major kavalactone found in

Piper methysticum (Kava). It serves as a critical Internal Standard (IS) for the quantitative

analysis of kavalactones in complex biological matrices (plasma, urine) and botanical extracts

using LC-MS/MS.

Unlike native Yangonin, the deuterated standard corrects for ionization

suppression/enhancement and recovery losses during extraction, ensuring data integrity in

pharmacokinetic and toxicological studies.
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Property Specification

Compound Name Yangonin-d3 (Methoxy-d3)

CAS Number 106324-70-3 (Commercially referenced)

Chemical Formula C₁₅H₁₁D₃O₄

Exact Mass 261.1080 Da

Molecular Weight 261.29 g/mol

Isotopic Purity ≥ 99% Deuterium incorporation

Chemical Structure

4-(methoxy-d3)-6-[(E)-2-(4-

methoxyphenyl)ethenyl]-2H-pyran-2-one OR4-

methoxy-6-[(E)-2-(4-(methoxy-

d3)phenyl)ethenyl]-2H-pyran-2-one

Solubility
Soluble in DMSO, Methanol, Chloroform;

sparingly soluble in water.[1][2]

Appearance Yellow to pale yellow solid.

Note on CAS Status: While 106324-70-3 is the widely cited identifier in commercial catalogs

(e.g., MedChemExpress, ChemBK) for Yangonin-d3, researchers should verify the specific

position of the deuterium label (pyrone-methoxy vs. phenyl-methoxy) via the Certificate of

Analysis (CoA), as this affects fragmentation patterns.

Part 2: Synthesis & Stability Logic
The synthesis of Yangonin-d3 typically follows a semi-synthetic route or total synthesis

designed to introduce the trideuteromethyl group (-OCD₃) at a late stage to maximize isotopic

yield.
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Synthesis Mechanism
The most common pathway involves the O-methylation of a phenolic precursor using

Iodomethane-d3 (CD₃I).

Precursor: 4'-Hydroxy-5,6-dehydrokavain (Desmethyl-yangonin) or 11-Hydroxyyangonin.

Reagent: CD₃I (Deuterated Methyl Iodide) + Base (K₂CO₃).

Reaction: Nucleophilic substitution (

) at the phenolic oxygen.

Stability & Handling (Critical)
Photoisomerization: Kavalactones, including Yangonin, contain an exocyclic double bond at

the 7,8-position. Exposure to UV light causes rapid trans-to-cis isomerization, leading to split

peaks in LC chromatograms and quantification errors.

Protocol: All standards must be handled under yellow light or in amber glassware.

Storage: Store neat at -20°C. Solutions in methanol are stable for 1 month at -80°C but

degrade rapidly at room temperature.

Visualization: Synthesis Workflow
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Caption: Chemical synthesis pathway for Yangonin-d3 via O-methylation, highlighting critical

storage requirements.
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Part 3: Analytical Application (LC-MS/MS Protocol)
This protocol describes the use of Yangonin-d3 as an Internal Standard for the quantification

of Yangonin in plasma.

Sample Preparation (Protein Precipitation)
Aliquot: Transfer 50 µL of plasma to a 1.5 mL centrifuge tube.

IS Spiking: Add 10 µL of Yangonin-d3 working solution (1 µg/mL in MeOH). Vortex for 10

sec.

Precipitation: Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

Extraction: Vortex vigorously for 1 min, then centrifuge at 14,000 x g for 10 min at 4°C.

Reconstitution: Transfer supernatant to a fresh vial, evaporate to dryness (N₂ stream), and

reconstitute in 100 µL of Mobile Phase A/B (50:50).

LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[3]

Mobile Phase B: Methanol + 0.1% Formic Acid.[3]

Gradient: 40% B (0-1 min) → 95% B (1-5 min) → 95% B (5-7 min) → Re-equilibrate.

Flow Rate: 0.4 mL/min.[3]

MRM Transitions (Mass Spectrometry)
Yangonin ionizes efficiently in ESI Positive Mode ([M+H]⁺). The fragmentation typically involves

the loss of Carbon Monoxide (CO, -28 Da) from the pyrone ring.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Type

Yangonin

(Native)
259.1 231.1 25 Quantifier

259.1 145.0 35 Qualifier

Yangonin-d3 (IS) 262.1 234.1 25 Quantifier

Note: The transition 262.1 → 234.1 assumes the deuterium label is retained during the neutral

loss of CO (28 Da). If the label is on the moiety lost, the transition would differ. Always verify

transitions by infusing the neat standard.

Visualization: MS/MS Fragmentation Logic
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Caption: Comparative fragmentation pathways for Native Yangonin and Yangonin-d3,

demonstrating the +3 Da mass shift retention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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